Cas no 1040012-46-1 (N-(3-aminophenyl)azepane-1-carboxamide)

• Product Name: N-(3-aminophenyl)azepane-1-carboxamide
• CAS No: 1040012-46-1
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 4569199
• Update Time: 2025-05-21

N-(3-aminophenyl)azepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-aminophenyl)azepane-1-carboxamide
• 1H-Azepine-1-carboxamide, N-(3-aminophenyl)hexahydro-

• Inchi： 1S/C13H19N3O/c14-11-6-5-7-12(10-11)15-13(17)16-8-3-1-2-4-9-16/h5-7,10H,1-4,8-9,14H2,(H,15,17)
• InChI Key： QDSNBYNPBMEGQW-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(N)=C2)=O)CCCCCC1

Additional information on N-(3-aminophenyl)azepane-1-carboxamide

Recent Advances in the Study of N-(3-aminophenyl)azepane-1-carboxamide (CAS: 1040012-46-1) in Chemical Biology and Pharmaceutical Research

N-(3-aminophenyl)azepane-1-carboxamide (CAS: 1040012-46-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique azepane-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

The synthesis of N-(3-aminophenyl)azepane-1-carboxamide has been optimized to improve yield and purity, with recent reports highlighting the use of novel catalytic systems and green chemistry approaches. These advancements have facilitated the production of derivatives with enhanced pharmacological properties. Structural-activity relationship (SAR) studies have identified key functional groups that contribute to its bioactivity, paving the way for the development of more potent and selective analogs.

In vitro and in vivo studies have demonstrated the compound's ability to modulate specific biological targets, including kinases and G-protein-coupled receptors (GPCRs). For instance, recent findings indicate that N-(3-aminophenyl)azepane-1-carboxamide exhibits inhibitory activity against certain cancer-associated kinases, suggesting its potential as an anticancer agent. Additionally, its interaction with GPCRs has been explored in the context of neurological disorders, with preliminary data showing promising effects in animal models of Parkinson's disease.

Pharmacokinetic and toxicological evaluations have also been conducted to assess the compound's suitability for clinical development. Results indicate favorable absorption and distribution profiles, with minimal off-target effects at therapeutic doses. However, further optimization is required to address challenges related to metabolic stability and bioavailability. Collaborative efforts between academic and industrial researchers are underway to advance this compound through preclinical and clinical trials.

In conclusion, N-(3-aminophenyl)azepane-1-carboxamide (CAS: 1040012-46-1) represents a promising candidate for therapeutic development, with ongoing research efforts aimed at unlocking its full potential. The integration of synthetic chemistry, structural biology, and pharmacological studies will be crucial in translating these findings into clinically viable treatments. Future directions include the exploration of combination therapies and the development of targeted delivery systems to enhance efficacy and reduce side effects.